Cas no 2034262-05-8 (3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea)

• Product Name: 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea
• CAS No: 2034262-05-8
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 6036212
• PubChem ID: 92109231
• Update Time: 2025-05-19

3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea
• 1-(3,4-dimethylphenyl)-3-[2-(1,5-dimethylpyrazol-3-yl)ethyl]urea
• 3-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-1-(3,4-dimethylphenyl)urea
• 2034262-05-8
• 1-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-(3,4-dimethylphenyl)urea
• F6502-9196
• AKOS026701819

• Inchi： 1S/C16H22N4O/c1-11-5-6-14(9-12(11)2)18-16(21)17-8-7-15-10-13(3)20(4)19-15/h5-6,9-10H,7-8H2,1-4H3,(H2,17,18,21)
• InChI Key： KURJPFGHFPGJRO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCCC1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 286.17936134g/mol
• Monoisotopic Mass: 286.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea

Introduction to 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea (CAS No. 2034262-05-8)

3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034262-05-8, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key motifs that are of particular interest to researchers, including a pyrazole ring and a urea functional group, both of which are known to exhibit various pharmacological properties.

The presence of the 1,5-dimethyl-1H-pyrazol-3-yl moiety in the molecular framework suggests potential interactions with biological targets such as enzymes and receptors. Pyrazole derivatives have been widely studied for their antimicrobial, anti-inflammatory, and anti-cancer properties. The dimethyl substitution on the pyrazole ring may enhance the compound's solubility and bioavailability, making it a more viable candidate for therapeutic applications. Additionally, the ethyl chain extending from the pyrazole ring introduces additional conformational flexibility, which can influence the compound's binding affinity and selectivity.

The urea group at the other end of the molecule, specifically as part of the 1-(3,4-dimethylphenyl)urea moiety, is another critical feature that contributes to the compound's pharmacological potential. Urea derivatives are well-known for their ability to act as hydrogen bond donors and acceptors, which is crucial for establishing stable interactions with biological targets. The 3,4-dimethylphenyl substituent on the urea group may further modulate the electronic properties of the molecule, affecting its reactivity and binding characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The combination of structural features from both the pyrazole and urea moieties makes this compound a versatile scaffold for designing novel therapeutic agents.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes associated with disease progression. For instance, research has shown that derivatives of this class can modulate kinases and other enzymes implicated in cancer cell proliferation. The dimethyl groups on both the pyrazole and phenyl rings appear to play a crucial role in determining the compound's potency and selectivity.

The synthesis of 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds if stereochemical control is desired for biological evaluation.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly evaluated before moving into clinical trials. Computational models can predict these properties based on the molecular structure, helping researchers design more effective synthetic routes and optimize dosing regimens.

The potential applications of 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea extend beyond oncology. Researchers are exploring its potential in treating inflammatory diseases by targeting pathways involved in immune responses. The compound's ability to modulate enzyme activity suggests it could be developed into a broad-spectrum therapeutic agent with applications in multiple disease areas.

Future research directions include exploring analogs of this compound with modified substituents to improve pharmacological profiles further. By systematically varying functional groups such as hydroxyl or amine substituents on the phenyl ring or replacing parts of the pyrazole moiety with other heterocycles, scientists can generate libraries of compounds for high-throughput screening.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 3-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-1-(3,4-dimethylphenyl)urea. These tools can predict biological activity based on structural features alone before experimental validation is required. This synergy between computational methods and experimental chemistry represents a powerful approach for developing new drugs efficiently.